Cas no 59097-97-1 (9,10-Anthracenedione, 1,4-bis(diethylamino)-)

59097-97-1 structure
Product name:9,10-Anthracenedione, 1,4-bis(diethylamino)-
9,10-Anthracenedione, 1,4-bis(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,4-bis(diethylamino)-
- 1,4-bis(diethylamino)anthracene-9,10-dione
- DTXSID00852006
- 59097-97-1
-
- Inchi: InChI=1S/C22H26N2O2/c1-5-23(6-2)17-13-14-18(24(7-3)8-4)20-19(17)21(25)15-11-9-10-12-16(15)22(20)26/h9-14H,5-8H2,1-4H3
- InChI Key: FUYUJTYVLZOEBC-UHFFFAOYSA-N
- SMILES: C(N(CC)C1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(N(CC)CC)=CC=1)C
Computed Properties
- Exact Mass: 350.19958
- Monoisotopic Mass: 350.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
- XLogP3: 4.6
Experimental Properties
- PSA: 40.62
9,10-Anthracenedione, 1,4-bis(diethylamino)- Related Literature
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Qiang Wang,Shiyou Guan,Bing Li Catal. Sci. Technol., 2017,7, 4064-4078
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Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
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Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
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Fuxing Sun,Briana Aguila,Jason A. Perman,Shengqian Ma,Guangshan Zhu J. Mater. Chem. A, 2016,4, 15240-15246
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Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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